Cas no 2248402-15-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]propanoate
• CAS No: 2248402-15-3
• MF: C₁₈H₁₂N₄O₅
• MW: 364.311683654785
• CID: 5842530
• PubChem ID: 165726238
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248402-15-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]propanoate
• EN300-6520428

• Inchi： 1S/C18H12N4O5/c23-15(27-22-17(24)12-3-1-2-4-13(12)18(22)25)6-5-14-20-16(21-26-14)11-7-9-19-10-8-11/h1-4,7-10H,5-6H2
• InChI Key： UGUZVKIHYBVBQF-UHFFFAOYSA-N
• SMILES： O(C(CCC1=NC(C2C=CN=CC=2)=NO1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 364.08076950g/mol
• Monoisotopic Mass: 364.08076950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 116Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]propanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]propanoate (CAS No: 2248402-15-3)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]propanoate, with the CAS registry number 2248402-15-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its complex structure, which incorporates both isoindole and oxadiazole moieties, making it a valuable substrate for various chemical transformations and applications.

The molecular structure of this compound is characterized by a central isoindole ring system fused with a dioxane ring, which contributes to its unique electronic properties. The isoindole moiety is further substituted with a propanoate group that is connected to a 1,2,4-oxadiazole ring bearing a pyridine substituent at the 4-position. This combination of functional groups makes the compound highly versatile in terms of reactivity and potential applications.

Recent studies have highlighted the importance of such compounds in the development of advanced materials, particularly in the realm of optoelectronics. The presence of conjugated systems within the molecule allows for efficient charge transport properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that the compound exhibits excellent luminescent properties under UV irradiation, which further underscores its potential in display technologies.

In addition to its electronic properties, this compound has also been explored for its biological activity. Preliminary assays have shown that it exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound in drug discovery efforts. However, further studies are required to fully elucidate its pharmacokinetic profile and safety profile.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylium 3-[3-(pyridin-4-ylium)-1H-pyrazolo[1,5-a]pyrimidinio]propanoate involves a multi-step process that typically begins with the preparation of the isoindole derivative through cyclization reactions. Subsequent steps involve the introduction of the oxadiazole moiety via nucleophilic substitution or coupling reactions, followed by functionalization with the pyridine group.

One of the most recent advancements in this area involves the use of microwave-assisted synthesis techniques to enhance reaction efficiency and yield. This approach has been shown to significantly reduce reaction times while maintaining high product purity, making it an attractive option for large-scale production.

The physical properties of this compound are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and THF but exhibits limited solubility in water. Its UV-vis spectrum reveals strong absorption bands in the visible region due to π→π* transitions within the conjugated system.

In terms of applications beyond electronics and pharmacology, this compound has been investigated for its potential use as a precursor in polymer synthesis. Its ability to undergo polymerization under specific conditions opens up new avenues for developing high-performance polymers with tailored electronic and mechanical properties.

Looking ahead, ongoing research is focused on optimizing the synthetic routes for this compound to enhance scalability and reduce costs. Additionally, efforts are being made to explore its application in emerging fields such as quantum computing and nanotechnology.

In conclusion,1,3-Dioxo-2,3-dihydro-H_iso_indol_yl_ium_ium_ium_ium_ium_ium_ium_ium_ium_ium_ium_propanoate (CAS No: 2248402–15–3) stands out as a versatile and intriguing compound with vast potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in materials science and drug development.